Cas no 1380487-31-9 (1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one)

• Product Name: 1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one
• CAS No: 1380487-31-9
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 2111919
• Update Time: 2023-08-04

1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-imidazo[4,5-c]pyridin-2(3H)-one
• 1-Tert-butyl-3H-imidazo[4,5-c]pyridin-2-one

• Inchi： 1S/C10H13N3O/c1-10(2,3)13-8-4-5-11-6-7(8)12-9(13)14/h4-6H,1-3H3,(H,12,14)
• InChI Key： UZOHVZFOBGEWNT-UHFFFAOYSA-N
• SMILES： O=C1NC2C=NC=CC=2N1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 0.7
• Topological Polar Surface Area: 45.2